4-(3-methylphenyl)-N-(4-phenoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide
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Description
4-(3-methylphenyl)-N-(4-phenoxyphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C28H22N2O2S and its molecular weight is 450.56. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis and Material Science Applications Thiophene derivatives are crucial in the development of novel heterocyclic compounds, with applications ranging from materials science to pharmaceuticals. Studies demonstrate the synthesis and characterization of various thiophene-based compounds, showcasing their potential in creating new materials with desirable properties such as solubility, thermal stability, and electroactivity.
For instance, the synthesis of thiophenylhydrazonoacetates has been explored for generating a range of nitrogen nucleophile-derived heterocycles, indicating the versatility of thiophene derivatives in producing complex molecular structures (Mohareb et al., 2004). Furthermore, the development of diphenylfluorene-based aromatic polyamides derived from thiophene-linked monomers highlights the importance of these compounds in creating high-performance polymers with excellent solubility and thermal properties (Hsiao et al., 1999).
Pharmaceutical and Medicinal Chemistry Insights In medicinal chemistry, thiophene derivatives have shown promise as potential therapeutic agents. The structural modification of thiophene carboxamides and their analogs has been a focus of research aimed at discovering new drugs with enhanced efficacy and specificity. The exploration of thiophene-based compounds for antimicrobial and anticonvulsant activities exemplifies their potential in addressing various health issues. Research into the hydrogen bonding and structural analysis of anticonvulsant enaminones, which include thiophene derivatives, provides valuable insights into their mechanism of action and potential therapeutic benefits (Kubicki et al., 2000).
Properties
IUPAC Name |
4-(3-methylphenyl)-N-(4-phenoxyphenyl)-3-pyrrol-1-ylthiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H22N2O2S/c1-20-8-7-9-21(18-20)25-19-33-27(26(25)30-16-5-6-17-30)28(31)29-22-12-14-24(15-13-22)32-23-10-3-2-4-11-23/h2-19H,1H3,(H,29,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQQFWLNUMSGPRB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=CSC(=C2N3C=CC=C3)C(=O)NC4=CC=C(C=C4)OC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H22N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.